2-(2,4-Difluorophenyl)-1-(3-hydroxypyrrolidin-1-yl)ethan-1-one
Overview
Description
2-(2,4-Difluorophenyl)-1-(3-hydroxypyrrolidin-1-yl)ethan-1-one, abbreviated as 2F-PEP, is a novel compound with a wide range of applications in the field of scientific research. It is a synthetic compound, derived from the combination of two aromatic compounds, 2,4-difluorophenyl and 3-hydroxypyrrolidin-1-yl. This compound is used for a variety of purposes, including as a research tool for studying biochemical and physiological effects in laboratory experiments.
Scientific Research Applications
Process Development in Pharmaceutical Synthesis
In pharmaceutical synthesis, particularly in the development of antifungal agents like Voriconazole, the compound 2-(2,4-Difluorophenyl)-1-(3-hydroxypyrrolidin-1-yl)ethan-1-one plays a crucial role. It is involved in setting the relative stereochemistry during the synthesis of voriconazole, a novel broad-spectrum triazole antifungal agent. The diastereocontrol of the reaction that involves this compound has been extensively studied, providing insights into the synthesis process of such complex pharmaceuticals (Butters et al., 2001).
Influence in Electrooptic Film Fabrication
The compound also finds applications in the field of electrooptic film fabrication. It has been used in the synthesis of new dibranched, heterocyclic "push-pull" chromophores, which are crucial for developing electrooptic films. The architecture of such compounds significantly affects the film's microstructure and its optical/electrooptic response, indicating the compound's importance in material sciences and optical applications (Facchetti et al., 2006).
Role in Polymer Synthesis
In polymer chemistry, the compound is utilized in the synthesis of multicyclic poly(benzonitrile ether)s. It is particularly involved in reactions with isomeric Difluorobenzonitriles to form soluble polyethers and multicyclic oligomers or polymers, indicating its significance in developing new polymeric materials with potential applications in various industries (Kricheldorf et al., 2005).
properties
IUPAC Name |
2-(2,4-difluorophenyl)-1-(3-hydroxypyrrolidin-1-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13F2NO2/c13-9-2-1-8(11(14)6-9)5-12(17)15-4-3-10(16)7-15/h1-2,6,10,16H,3-5,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SURFMJNWYDUWEG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1O)C(=O)CC2=C(C=C(C=C2)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13F2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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